molecular formula C7H6F2N2O2 B8804358 3,5-Difluoro-N-methyl-2-nitroaniline

3,5-Difluoro-N-methyl-2-nitroaniline

Cat. No.: B8804358
M. Wt: 188.13 g/mol
InChI Key: HJKZGKMJUUPEGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Difluoro-N-methyl-2-nitroaniline is a useful research compound. Its molecular formula is C7H6F2N2O2 and its molecular weight is 188.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6F2N2O2

Molecular Weight

188.13 g/mol

IUPAC Name

3,5-difluoro-N-methyl-2-nitroaniline

InChI

InChI=1S/C7H6F2N2O2/c1-10-6-3-4(8)2-5(9)7(6)11(12)13/h2-3,10H,1H3

InChI Key

HJKZGKMJUUPEGQ-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C(=CC(=C1)F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,3,5-Trifluoro-2-nitrobenzene (3.0 g, 16.90 mmol) was dissolved in EtOH (29.7 mL) and Methylamine 40% in Water (1.44 mL, 17.80 mmol) was added dropwise at 0° C. The color went from bright yellow to an orange precipitate within 20 min. After 4 h at RT. 0.66 mL of Methylamine was added (9 mmol). To complete the reaction, an additional 0.26 ml (3.6 mmol) of Methylamine was added after 2 h at RT. The completion was achieved within 20 min. Water (75 mL) was added to the reaction mixture and the solid was isolated by filtration, washed with water (2*10 mL) and dried over high vacuum to afford 2.64 g of 3,5-difluoro-N-methyl-2-nitrobenzenamine (Yield: 83%) as an orange solid.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
29.7 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1.44 mL
Type
reactant
Reaction Step Two
Quantity
0.66 mL
Type
reactant
Reaction Step Three
Quantity
0.26 mL
Type
reactant
Reaction Step Four
Name
Quantity
75 mL
Type
reactant
Reaction Step Five

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